Cas no 2034539-78-9 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide
• CAS No: 2034539-78-9
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5837415
• PubChem ID: 119105860
• Update Time: 2025-10-31

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methylphenoxy)acetamide
• AKOS026699720
• 2034539-78-9
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-(2-methylphenoxy)acetamide
• F6562-9241
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(o-tolyloxy)acetamide

• Inchi： 1S/C18H17N3O3/c1-13-5-2-3-6-15(13)24-12-17(22)21-11-14-18(20-9-8-19-14)16-7-4-10-23-16/h2-10H,11-12H2,1H3,(H,21,22)
• InChI Key： MMDVPBIAVXQFQD-UHFFFAOYSA-N
• SMILES： O(CC(NCC1C(C2=CC=CO2)=NC=CN=1)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.2Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide

Professional Introduction to N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide (CAS No. 2034539-78-9)

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034539-78-9, represents a sophisticated molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide is characterized by the presence of a furan ring, a pyrazine core, and an acetylamide moiety, all of which are connected through a methyl linker. This unique arrangement not only contributes to the compound's overall solubility and bioavailability but also opens up diverse possibilities for interactions with biological targets. The furan ring, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the design of high-affinity ligands.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their inherent biological activity and structural versatility. The pyrazine core in N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Pyrazine derivatives are known to exhibit properties such as kinase inhibition, anti-inflammatory effects, and even potential applications in antiviral therapies. The incorporation of a furan ring into this scaffold further enhances its pharmacological profile by introducing additional functional groups that can participate in complex molecular recognition events.

The acetylamide moiety at the C-terminal position of the molecule is another key feature that contributes to its potential therapeutic applications. Acetylamides are widely recognized for their role as bioisosteres in drug design, often used to improve metabolic stability and solubility while maintaining or enhancing binding affinity. In the context of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-2-(2-methylphenoxy)acetamide, this group may serve as a crucial anchor point for interactions with protein targets, thereby facilitating the development of novel pharmacological agents.

The 2-methylphenoxy substituent on the acetamide backbone adds another layer of complexity to the compound's structure. This group is commonly found in pharmaceuticals due to its ability to enhance lipophilicity and improve membrane permeability, which are essential factors for oral bioavailability. Moreover, the methyl group provides a steric bulk that can be fine-tuned to optimize binding interactions with biological targets. Such structural features make N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-N-((Ethoxy)carbonyl)-N-((4-methoxyphenyl)amino)methanone highly attractive for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-N-((Ethoxy)carbonyl)-N-((4-methoxyphenyl)amino)methanone involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted furan derivatives and pyrazine precursors, followed by functional group transformations such as methylation and acetylation. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, paving the way for rapid screening in drug discovery programs.

In the realm of computational chemistry, virtual screening techniques have been increasingly employed to identify potential hits from large libraries of compounds like N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-N-((Ethoxy)carbonyl)-N-((4-methoxyphenyl)amino)methanone. By leveraging molecular docking algorithms and machine learning models, researchers can predict binding affinities and rank candidates based on their likelihood to interact with specific biological targets. This approach has significantly accelerated the drug discovery process by narrowing down the pool of compounds that require experimental validation.

The pharmacological evaluation of N-{3-(furan-2-yloxy)methyl}pyridine has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. The combination of structural elements from both the furan and pyridine moieties appears to synergistically enhance binding interactions with these targets, offering a rationale for exploring its therapeutic potential.

In conclusion, N-{3-(furan-2-yloxy)methyl}pyridine represents a structurally intriguing compound with significant promise in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N-{3-(furan-1H-pyrazol]}}}}}}}}}}}}}}}}}}}}}}}}}}